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Compound of Interest

Compound Name: Ethyl 2,5-pyridine-dicarboxylate

Cat. No.: B8476080

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties and
applications of pyridine-2,5-dicarboxylic acid, a key starting material in various chemical and
pharmaceutical research endeavors.

Physicochemical Properties

Pyridine-2,5-dicarboxylic acid, also known as isocinchomeronic acid, is a pyridinedicarboxylic
acid with carboxy groups at the 2 and 5 positions.[1][2] Its fundamental properties are
summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

IUPAC Name Pyridine-2,5-dicarboxylic acid [3]

s Isocinchomeronic acid, 2,5- (1]

nonyms
ynony Lutidinic acid, ICA

CAS Number 100-26-5 [51617]

Molecular Formula C7HsNOa4 [11[5]16]

Molecular Weight 167.12 g/mol [1][5]16]
Yellow to green fine crystalline

Appearance [11[4]
powder

Melting Point 242-247 °C (decomposes) [11181I9]

Boiling Point 295.67 °C (rough estimate) [4]

pKai 2.46 [10]

pKaz 4.84 [10]

Table 2: Solubility Data

Solvent Solubility Reference(s)
1.237 g/L at 25 °C.

Water Reasonably soluble, especially  [1][4][11]
at elevated temperatures.

Alcohols (Ethanol, Methanol) Soluble [11]

Aqueous Bases Soluble due to salt formation. [11]

Polar Organic Solvents
Soluble [10]

(DMSO, DMF)

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of pyridine-2,5-

dicarboxylic acid.
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'H NMR Spectroscopy

e Spectrum: 90 MHz in DMSO-de.[11]

e Description: The *H NMR spectrum of pyridine-2,5-dicarboxylic acid in DMSO-de would be
expected to show three aromatic proton signals in the downfield region, characteristic of a
substituted pyridine ring. The chemical shifts are influenced by the electron-withdrawing
carboxylic acid groups.

3C NMR Spectroscopy

o Description: The 13C NMR spectrum will exhibit seven distinct signals corresponding to the
seven carbon atoms in the molecule. The carbons of the carboxylic acid groups will appear
at the most downfield chemical shifts, while the five carbons of the pyridine ring will have
characteristic shifts based on their position relative to the nitrogen atom and the carboxyl
substituents.[7]

Infrared (IR) Spectroscopy

e Technique: KBr disc.[1]

o Key Absorptions: The IR spectrum is characterized by a broad absorption band for the O-H
stretching of the carboxylic acid groups, typically in the range of 2500-3300 cm~1. Strong
C=0 stretching vibrations for the carboxylic acid groups are expected around 1700 cm~1. C-

N and C=C stretching vibrations characteristic of the pyridine ring will appear in the 1400-
1600 cm~1 region.[1][5][12]

Experimental Protocols
Synthesis of Pyridine-2,5-dicarboxylic Acid

A common method for the preparation of high-purity pyridine-2,5-dicarboxylic acid involves the
oxidation of a suitable precursor, such as 6-methylnicotinic acid or its ester.[9]

Methodology:

» Oxidation: 6-methylnicotinic acid is fully oxidized using a strong oxidizing agent like
potassium permanganate (KMnQOa4) in an aqueous or alkaline solution.[9]
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« Filtration: The resulting mixture is filtered to remove the insoluble manganese dioxide (MnO32)
byproduct.[9]

 Acidification: The filtrate is then acidified to precipitate the crude pyridine-2,5-dicarboxylic
acid.[9]

 Purification: The crude product is further purified by acid-alkali refining. This involves
dissolving the crude product in a dilute alkaline solution (e.g., ammonia), treating with
decolorizing carbon, filtering, and then re-precipitating the pure product by adding acid (e.qg.,
hydrochloric acid) to adjust the pH to 2-3.[9]

e Drying: The purified product is washed and dried to yield high-purity pyridine-2,5-dicarboxylic
acid.[9]

Purification
Recrystallization is a standard method for the purification of pyridine-2,5-dicarboxylic acid.
Methodology:

» Dissolution: Dissolve the crude pyridine-2,5-dicarboxylic acid in a minimum amount of hot
water or dilute hydrochloric acid.[1][2]

o Hot Filtration: If insoluble impurities are present, perform a hot filtration to remove them.

o Crystallization: Allow the solution to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization.

« Isolation: Collect the crystals by filtration.

e Washing and Drying: Wash the crystals with a small amount of cold solvent and dry them
under vacuum.

Biological Activity and Signaling Pathways

Recent studies have highlighted the biological significance of pyridine-2,5-dicarboxylic acid.

Inhibition of D-dopachrome Tautomerase (D-DT)
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Pyridine-2,5-dicarboxylic acid has been identified as a bioactive and highly selective inhibitor of
D-dopachrome tautomerase (D-DT).[6] D-DT is a cytokine involved in inflammatory responses
through its interaction with the CD74 receptor. By inhibiting D-DT, pyridine-2,5-dicarboxylic acid
can block the D-DT-induced activation of CD74.[6] This selective inhibition makes it a valuable
tool for studying the pathophysiological roles of D-DT in various diseases.[6]

.59 BT . . Inhibits D-dopachrome Activates Initiates Pro-inflammatory
Pyridine-2,5-dicarboxylic acid Tautomerase (D-DT) CD74 Receptor Signaling
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Inhibition of the D-DT/CD74 signaling axis.

Tryptophan Metabolism

Pyridine-2,5-dicarboxylic acid is known to be a metabolite in the tryptophan degradation
pathway. This metabolic route is crucial for the biosynthesis of nicotinamide adenine
dinucleotide (NAD).

Tryptophan

Metabolic
Intermediates

Pyridine-2,5-dicarboxylic acid
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Role in Tryptophan Degradation Pathway.

Applications in Research and Development

Pyridine-2,5-dicarboxylic acid serves as a versatile starting material in several areas:

o Antiviral Agents: It is a key intermediate in the preparation of novel derivatives with potential
antiviral activities.[1][13][14]

o Coordination Chemistry: It is utilized in the synthesis of three-dimensional coordination
polymers, particularly with lanthanide elements, through hydrothermal methods.[1][2]

o Organocatalysis: It can act as an organocatalyst in multi-component reactions, such as the
synthesis of 1,5-benzodiazepine derivatives.[1][2]

o Material Science: It is used in the synthesis of diorganotin(IV) 2,5-pyridinedicarboxylates,
which can form polymeric and macrocyclic structures.[8]

This guide provides a foundational understanding of pyridine-2,5-dicarboxylic acid for
professionals engaged in chemical synthesis, drug discovery, and materials science. Its well-
defined properties and versatile reactivity make it a compound of significant interest for ongoing
and future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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